Cas no 1678-52-0 (3,4-diethyl pyridine-3,4-dicarboxylate)

3,4-Diethyl pyridine-3,4-dicarboxylate is a versatile organic compound primarily used as an intermediate in pharmaceutical and agrochemical synthesis. Its pyridine dicarboxylate structure offers reactivity at both ester and heterocyclic sites, enabling functionalization for diverse applications. The ethyl ester groups enhance solubility in organic solvents, facilitating downstream reactions. This compound is valued for its stability under standard conditions and compatibility with common synthetic methodologies, such as hydrolysis, reduction, and cross-coupling. Its rigid pyridine core contributes to structural precision in target molecules, making it useful in ligand design and coordination chemistry. Suitable for controlled-scale reactions, it is typically handled under inert conditions to preserve integrity.

3,4-diethyl pyridine-3,4-dicarboxylate structure

1678-52-0 structure

Product Name:3,4-diethyl pyridine-3,4-dicarboxylate

CAS No:1678-52-0

MF:C₁₁H₁₃NO₄

MW:223.225223302841

MDL:MFCD00012349

CID:83884

PubChem ID:676160

Update Time:2025-05-20

3,4-diethyl pyridine-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- Diethyl pyridine-3,4-dicarboxylate
- Diethyl 3 4-Pyridinedicarboxylate
- DIETHYL 3 4-PYRIDINEDICARBOXYLATE 97
- Diethyl 3,4-pyridinedicarboxylat
- Cinchomeronic ester
- Diethyle3, 4-pyridinedicarboxylate
- 3,4-Pyridinedicarboxylic acid diethyl ester
- Pyridine-3,4-dicarboxylic acid diethyl ester
- Diethyl 3,4-pyridinedicarboxylate
- DIETHYL 3 4-PYRIDINEDICARBOXYLATE 97
- DIETHYL 3 4-PYRIDINEDICARBOXYLATE 97%
- Diethyl pyridine-3,4-dicarboxylate, 97%
- 3,4-diethyl pyridine-3,4-dicarboxylate
- AKOS015892324
- 3,4-Pyridinedicarboxylic acid, diethyl ester
- 1678-52-0
- DTXSID20350251
- W17001
- Diethyl 3,4-pyridinedicarboxylate, 97%
- MFCD00012349
- BAA67852
- AS-67775
- 3,4-Pyridinedicarboxylic acid, 3,4-diethyl ester
- SCHEMBL3515887
- Diethylpyridine-3,4-dicarboxylate
- SY101115
- CS-0061580
- ?DIETHYL 3 4-PYRIDINEDICARBOXYLATE 97
- J-010400
- MDL： MFCD00012349
- Inchi： 1S/C11H13NO4/c1-3-15-10(13)8-5-6-12-7-9(8)11(14)16-4-2/h5-7H,3-4H2,1-2H3
- InChI Key： SIOSRDUNOOIMCE-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=CN=CC=1C(=O)OCC)=O

Computed Properties

Exact Mass: 223.08400
Monoisotopic Mass: 223.08445790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.3
Topological Polar Surface Area: 65.5Å²

Experimental Properties

Color/Form: Colorless or grayish yellow liquid.
Density: 1.145
Boiling Point: 172 ºC
Flash Point: 113 ºC
Refractive Index: 1.496
PSA: 65.49000
LogP: 1.43500
Solubility: Not determined

3,4-diethyl pyridine-3,4-dicarboxylate Security Information

Hazard Category Code： R36/37/38
Safety Instruction： S26-S37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38

3,4-diethyl pyridine-3,4-dicarboxylate Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-diethyl pyridine-3,4-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM175581-100g	Diethyl pyridine-3,4-dicarboxylate	1678-52-0	97%	100g	$555	2021-08-05
TRC	D495400-100mg	Diethyl 3,4-pyridinedicarboxylate	1678-52-0		100mg	$64.00	2023-05-18
TRC	D495400-500mg	Diethyl 3,4-pyridinedicarboxylate	1678-52-0		500mg	$87.00	2023-05-18
TRC	D495400-1g	Diethyl 3,4-pyridinedicarboxylate	1678-52-0		1g	$ 95.00	2022-06-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA00570-5g	Diethyl pyridine-3,4-dicarboxylate	1678-52-0	97%	5g	¥1438.0	2024-07-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	310212-5G	Diethyl 3,4-pyridinedicarboxylate	1678-52-0		5g	¥1211.62	2023-10-25
Chemenu	CM175581-100g	Diethyl pyridine-3,4-dicarboxylate	1678-52-0	97%	100g	$555	2022-06-12
TRC	D495400-1000mg	Diethyl 3,4-pyridinedicarboxylate	1678-52-0		1g	$115.00	2023-05-18
eNovation Chemicals LLC	D378149-5g	Diethyl pyridine-3,4-dicarboxylate	1678-52-0	97%	5g	$600	2023-09-02
eNovation Chemicals LLC	D378149-25g	Diethyl pyridine-3,4-dicarboxylate	1678-52-0	97%	25g	$1400	2023-09-02

3,4-diethyl pyridine-3,4-dicarboxylate Suppliers

Amadis Chemical Company Limited

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(CAS:1678-52-0)3,4-diethyl pyridine-3,4-dicarboxylate

Order Number:A882210

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:06

Price ($):453.0

Email:sales@amadischem.com

Product Official Link

3,4-diethyl pyridine-3,4-dicarboxylate Related Literature

1. Organic chemistry

J. Chem. Soc. Abstr. 1923 124 i1169

Additional information on 3,4-diethyl pyridine-3,4-dicarboxylate

The 3,4-Diethyl Pyridine-------------/dicarboxylate-/dicarboxylate-/dicarboxylate-/dicarboxylate
/dicarboxylate
/dicarbo
xlate
xlate
xlate
xlate
xlate
xlate
xlate
xlate
xlate
xlate
xlate
The potential applications of this compound continue to expand as researchers explore its role in addressing unmet medical needs.

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